Cas no 2344678-07-3 (2-(1-Benzofuran-2-ylmethyl)pyrrolidine;hydrochloride)

• Product Name: 2-(1-Benzofuran-2-ylmethyl)pyrrolidine;hydrochloride
• CAS No: 2344678-07-3
• MF: C₁₃H₁₆ClNO
• MW: 237.725242614746
• CID: 5453146
• PubChem ID: 139022695
• Update Time: 2025-09-27

2-(1-Benzofuran-2-ylmethyl)pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-(2-benzofuranylmethyl)-, hydrochloride (1:1)
• 2344678-07-3
• Z3692624574
• 2-(1-Benzofuran-2-ylmethyl)pyrrolidine;hydrochloride
• EN300-7426342
• 2-[(1-benzofuran-2-yl)methyl]pyrrolidine hydrochloride

• Inchi： 1S/C13H15NO.ClH/c1-2-6-13-10(4-1)8-12(15-13)9-11-5-3-7-14-11;/h1-2,4,6,8,11,14H,3,5,7,9H2;1H
• InChI Key： XPTBCOXWDNNIHG-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2C=C1CC1CCCN1

Computed Properties

• Exact Mass: 237.0920418g/mol
• Monoisotopic Mass: 237.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-(1-Benzofuran-2-ylmethyl)pyrrolidine;hydrochloride

Introduction to 2-(1-Benzofuran-2-ylmethyl)pyrrolidine;hydrochloride (CAS No: 2344678-07-3)

2-(1-Benzofuran-2-ylmethyl)pyrrolidine;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2344678-07-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of benzofuran derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and pharmacological research.

The structural composition of 2-(1-Benzofuran-2-ylmethyl)pyrrolidine;hydrochloride features a benzofuran moiety linked to a pyrrolidine ring through a methyl bridge. This unique arrangement contributes to its distinct chemical properties and biological interactions. The benzofuran scaffold is well-known for its presence in various natural products and bioactive molecules, often exhibiting roles as antioxidants, antimicrobial agents, and even as precursors in the synthesis of more complex pharmaceuticals.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzofuran derivatives. Research has demonstrated that modifications at the benzofuran core can significantly alter the biological activity of these compounds. For instance, studies have shown that certain benzofuran derivatives exhibit inhibitory effects on enzymes involved in inflammation and cancer progression. The presence of the pyrrolidine ring in 2-(1-Benzofuran-2-ylmethyl)pyrrolidine;hydrochloride further enhances its potential as a pharmacophore, as this structural motif is frequently found in bioactive molecules targeting neurological and cardiovascular diseases.

One of the most compelling aspects of 2-(1-Benzofuran-2-ylmethyl)pyrrolidine;hydrochloride is its versatility as a building block in medicinal chemistry. Its dual functionality allows for further derivatization, enabling researchers to design novel compounds with tailored properties. For example, functionalization at the pyrrolidine nitrogen or the benzofuran oxygen can introduce new interactions with biological targets, potentially leading to the discovery of new therapeutic agents.

The hydrochloride salt form of this compound is particularly advantageous in pharmaceutical applications. The chloride ion not only improves solubility but also enhances stability under various storage conditions. This makes 2-(1-Benzofuran-2-ylmethyl)pyrrolidine;hydrochloride a practical choice for both laboratory research and industrial-scale synthesis. Moreover, its well-defined purity profile ensures consistency in experimental outcomes, which is crucial for reproducible scientific studies.

Recent advancements in computational chemistry have further illuminated the potential of 2-(1-Benzofuran-2-ylmethyl)pyrrolidine;hydrochloride. Molecular docking studies have suggested that this compound may interact with various protein targets, including those implicated in metabolic disorders and neurodegenerative diseases. These virtual screening approaches have accelerated the identification of promising candidates for further experimental validation.

In addition to its synthetic utility, 2-(1-Benzofuran-2-ylmethyl)pyrrolidine;hydrochloride has shown promise in preclinical models. Initial studies indicate that it may exhibit anti-inflammatory and analgesic properties, making it a candidate for developing novel treatments for chronic pain conditions. The ability to modulate biological pathways associated with inflammation and pain perception is highly relevant given the limitations of existing therapies.

The role of benzofuran derivatives in drug discovery continues to expand with each passing year. Researchers are increasingly leveraging computational tools and high-throughput screening techniques to uncover new applications for these compounds. The structural features of 2-(1-Benzofuran-2-ylmethyl)pyrrolidine;hydrochloride, particularly the combination of benzofuran and pyrrolidine moieties, make it a compelling subject for further investigation.

As our understanding of molecular interactions deepens, so does our appreciation for compounds like 2-(1-Benzofuran-2-ylmethyl)pyrrolidine;hydrochloride. Their unique structural characteristics offer a wealth of opportunities for developing innovative therapies across multiple therapeutic areas. Whether used as an intermediate in synthetic chemistry or as a lead compound in drug development, this compound represents a significant asset in modern pharmaceutical research.

The future prospects for 2-(1-Benzofuran-2-ylmethyl)pyrrolidine;hydrochloride are bright, driven by ongoing research efforts aimed at elucidating its full pharmacological potential. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide. The compound’s multifaceted nature ensures that it will remain at the forefront of medicinal chemistry innovation for years to come.